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Compound of Interest

Compound Name: cis-1-Bromo-1-propene

Cat. No.: B1330963 Get Quote

The proper disposal of cis-1-Bromo-1-propene, a highly flammable and hazardous chemical,

is a critical aspect of laboratory safety and environmental responsibility. Adherence to stringent

disposal protocols is essential to mitigate risks to personnel and prevent environmental

contamination. This guide provides a comprehensive, step-by-step plan for the safe handling

and disposal of cis-1-Bromo-1-propene, tailored for researchers, scientists, and professionals

in drug development.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be fully aware of the hazards

associated with cis-1-Bromo-1-propene and to implement the necessary safety measures.

The compound is classified as a highly flammable liquid and vapor, a skin and eye irritant, and

may cause respiratory irritation.[1][2][3] It is also identified as a potential hepatotoxin and

neurotoxin.[4]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.[1]

Hand Protection: Wear chemical-resistant gloves.[1]

Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator

with an organic vapor cartridge. A dust mask type N95 is also recommended.[3]
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Protective Clothing: A lab coat and closed-toe shoes are required.

Handling and Storage:

All handling of cis-1-Bromo-1-propene and its waste must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[5]

Avoid all contact with skin, eyes, and clothing.[6]

Keep the compound and its waste away from heat, sparks, open flames, and other ignition

sources.[6]

Use non-sparking tools and take precautionary measures against static discharge.[7]

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.[7]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of cis-1-Bromo-1-
propene, which are crucial for its safe handling and disposal.

Property Value

Molecular Formula C₃H₅Br[2]

Molecular Weight 120.98 g/mol [2]

Appearance Colorless liquid[6]

Boiling Point 58 °C[1][6]

Melting Point -113 °C[6]

Density 1.423 g/mL at 25 °C[1][6]

Flash Point -34 °C (-29.2 °F) - closed cup[1][3][6]

Purity
Typically ≥97%, often stabilized with copper[1]

[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1330963?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_propan_2_yl_cyclohexane_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/cis-1-bromo-1-propene.htm
https://www.chemicalbook.com/msds/cis-1-bromo-1-propene.htm
https://www.tcichemicals.com/US/en/p/B1038
https://www.tcichemicals.com/US/en/p/B1038
https://www.benchchem.com/product/b1330963?utm_src=pdf-body
https://www.benchchem.com/product/b1330963?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/cis-1-Bromo-1-propene
https://pubchem.ncbi.nlm.nih.gov/compound/cis-1-Bromo-1-propene
https://www.chemicalbook.com/msds/cis-1-bromo-1-propene.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/368679
https://www.chemicalbook.com/msds/cis-1-bromo-1-propene.htm
https://www.chemicalbook.com/msds/cis-1-bromo-1-propene.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/368679
https://www.chemicalbook.com/msds/cis-1-bromo-1-propene.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/368679
https://www.sigmaaldrich.com/TW/zh/product/aldrich/368679
https://www.chemicalbook.com/msds/cis-1-bromo-1-propene.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/368679
https://www.calpaclab.com/cis-1-bromo-1-propene-min-97-1-gram/ala-b120309-1g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Disposal Plan: A Step-by-Step Protocol
The disposal of cis-1-Bromo-1-propene is governed by hazardous waste regulations and

must be managed as a halogenated organic waste.[5] Do not dispose of this chemical down

the drain or in regular trash.

Experimental Protocol for Waste Segregation and Collection:

Waste Segregation: At the point of generation, meticulously separate waste containing cis-1-
Bromo-1-propene from all other waste streams. It is critical not to mix it with non-

halogenated organic solvents, aqueous solutions, acids, bases, or solid waste.[5][9]

Container Selection: Use a designated, leak-proof waste container constructed from a

material compatible with halogenated organic compounds. The container must be equipped

with a secure screw-top cap to prevent the escape of flammable and toxic vapors.[5][10]

Labeling: Clearly and accurately label the waste container with "Hazardous Waste,"

"Halogenated Organic Waste," and the full chemical name, "cis-1-Bromo-1-propene." If the

waste is a mixture, list all components and their approximate percentages.[5][10]

Waste Accumulation:

Keep the waste container tightly sealed when not in use.

Store the container in a designated satellite accumulation area within the laboratory. This

area must be well-ventilated and situated away from sources of ignition.[5]

Do not fill the container beyond 90% of its capacity to allow for vapor expansion and

prevent spillage during transport.[10][11]

Request for Disposal: Once the waste container is approaching 90% full, arrange for its

collection by your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.[5] Follow your organization's specific

procedures for waste pickup requests.

Final Disposal Method: The ultimate disposal of halogenated organic waste like cis-1-
Bromo-1-propene is typically high-temperature incineration at a licensed hazardous waste
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treatment facility.[5][9] This process ensures the complete destruction of the hazardous

compound. In some cases, it may be used as a secondary fuel source in cement kilns.[9]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the proper disposal procedure for cis-1-
Bromo-1-propene.
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Caption: Workflow for the safe disposal of cis-1-Bromo-1-propene waste.
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By diligently following these procedures, laboratory professionals can ensure the safe and

compliant disposal of cis-1-Bromo-1-propene, fostering a secure working environment and

upholding environmental stewardship. Always consult your institution's specific safety and

waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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